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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

Application Notes: Adsorption of Disperse Orange
30 on Activated Carbon

Introduction

Disperse Orange 30 (DO-30) is a mono-azo dye extensively used in the textile industry for
coloring materials like polyester and nylon.[1] Due to their complex aromatic structure, these
dyes are often resistant to biodegradation, leading to persistent water pollution when released
in industrial effluents.[1][2] The hydrophobic nature of azo dyes like DO-30 allows them to
remain in aquatic environments for extended periods, posing a threat to living organisms.[1]
Adsorption using activated carbon is a widely recognized and effective physicochemical
treatment method for removing such dyes from wastewater.[1][2] The high surface area and
porous structure of activated carbon make it an excellent adsorbent for binding and removing
dye molecules.[1][2] Furthermore, the adsorption capacity of activated carbon can be
enhanced through chemical modification or by using various precursor materials.[1][3]

Key Findings on Adsorption of Disperse Orange 30

The efficiency of Disperse Orange 30 removal is influenced by several key experimental
parameters, including the type of activated carbon, pH, adsorbent dosage, contact time, and
temperature. Studies have shown that activated carbon derived from various sources, such as
Holm Oak acorns and commercial powdered activated carbon (PAC), can effectively remove

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15552613?utm_src=pdf-interest
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.scirp.org/journal/paperinformation?paperid=100280
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.scirp.org/journal/paperinformation?paperid=100280
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.scirp.org/journal/paperinformation?paperid=100280
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://pubmed.ncbi.nlm.nih.gov/25776797/
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

DO-30.[1][3] Chemical activation or functionalization, for instance with ZnClz or H2SOa4, can

significantly enhance the removal efficiency.[1][3]

The adsorption process is often spontaneous and can be either endothermic or exothermic

depending on the specific activated carbon and conditions.[1][4] The equilibrium data for DO-30

adsorption has been shown to fit various isotherm models, including Langmuir, Freundlich, and

Temkin, indicating that the adsorption can occur as a monolayer or on a heterogeneous

surface.[1][4][5] Kinetic studies frequently point towards a pseudo-second-order model,

suggesting that chemisorption may be the rate-limiting step.[1]

Data Presentation

Table 1: Summary of Experimental Conditions and Adsorption Efficiency for Disperse Orange
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Table 2: Adsorption Isotherm, Kinetic, and Thermodynamic Parameters for Disperse Orange
30
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Experimental Protocols & Methodologies

Protocol 1: Preparation of Activated Carbon

This protocol describes a general method for preparing activated carbon from a precursor,
followed by a specific example of acid functionalization.

1.1. General Preparation via Chemical Activation (Example: Holm Oak Acorns)[3]
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e Precursor Preparation: Wash the raw material (e.g., Holm Oak acorns) with distilled water to
remove impurities and dry in an oven.

» Impregnation: Mix the dried precursor with a chemical activating agent (e.g., HsPOa, ZnClz,
or KOH) in a specific mass ratio.

o Carbonization/Activation: Heat the impregnated material in a furnace under an inert
atmosphere at a high temperature (e.g., 750 °C) for a set duration.

e Washing and Drying: After cooling, wash the resulting activated carbon thoroughly with
acid/base and then distilled water until the pH is neutral to remove the activating agent and
any residual byproducts.

e Final Product: Dry the washed activated carbon in an oven (e.g., at 70-110°C) overnight. The
final product can be ground and sieved to the desired patrticle size.

1.2. Sulfuric Acid Functionalization of Commercial Activated Carbon[1]

e Add 6 g of powdered pure activated carbon (PAC) to 30 mL of concentrated H2SOa.

 Stir the mixture continuously at 600 rpm for 6 hours at approximately 80 °C.

 After the reaction, allow the mixture to cool and then carefully dilute it with distilled water.

o Wash the mixture repeatedly with distilled water until the filtrate is neutral.

e Filter the mixture using a vacuum flask.

e Dry the resulting H2SOa-functionalized activated carbon (AAC) in an oven at 70 °C overnight.
Protocol 2: Batch Adsorption Experiments

This protocol outlines the procedure for conducting batch experiments to evaluate the
adsorption performance of activated carbon for DO-30 removal.

o Stock Solution Preparation: Prepare a stock solution of Disperse Orange 30 (e.g., 1000
mg/L) in distilled water. Prepare working solutions of desired concentrations (e.g., 10, 20, 50,
100 mg/L) by diluting the stock solution.[1]
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o Adsorption Setup: For each experiment, add a precise amount of activated carbon (e.g., 0.1
g) to a flask containing a fixed volume of DO-30 solution (e.g., 100 mL) of a known initial
concentration.[6]

o Parameter Adjustment (as required):
o pH: Adjust the initial pH of the dye solution using dilute HCI or NaOH.
o Temperature: Place the flasks in a temperature-controlled shaker or water bath.

o Agitation: Agitate the flasks at a constant speed (e.g., 700 rpm) for a predetermined contact
time (e.g., 90 minutes).[1]

o Sample Collection & Separation: At various time intervals (for kinetic studies) or at the end of
the experiment (for equilibrium studies), withdraw samples. Separate the activated carbon
from the solution by centrifugation or filtration.[1]

¢ Analysis: Determine the final concentration of DO-30 in the supernatant using a UV-Vis
spectrophotometer at the maximum absorbance wavelength (A_max) of 450 nm.[1]

e Calculations:
o Dye Removal Percentage (%):Removal % = ((Co - Ce) / Co) * 100
o Adsorption Capacity at Equilibrium (ge, mg/g):ge = ((Co - Ce) *V) / m

o Where:

Co = Initial dye concentration (mg/L)

Ce = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

m = Mass of the adsorbent (g)

Protocol 3: Analytical Method - UV-Vis Spectrophotometry
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This protocol details the method for measuring the concentration of Disperse Orange 30.

e Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Set the
wavelength to 450 nm, which is the A_max for DO-30.[1]

e Calibration Curve:

o Prepare a series of standard solutions of DO-30 with known concentrations (e.g., 0, 5, 10,
20, 50, 100 mg/L) from the stock solution.[1]

o Measure the absorbance of each standard solution at 450 nm, using distilled water as the
blank.

o Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration
curve. Determine the equation of the line (e.g., A=0.0212C).[1]

o Sample Measurement: Measure the absorbance of the unknown samples (supernatant from
the adsorption experiment) at 450 nm.

o Concentration Determination: Use the calibration curve equation to calculate the
concentration of DO-30 in the unknown samples based on their absorbance values.

Visualizations
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Caption: Experimental workflow for DO-30 adsorption onto activated carbon.
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Caption: Key factors influencing the adsorption of Disperse Orange 30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15552613?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

